Cas no 81065-83-0 (1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol)

1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol structure
81065-83-0 structure
Product name:1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol
CAS No:81065-83-0
MF:C9H12O3
MW:168.18978
CID:1801946
PubChem ID:187056

1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(hydroxymethyl)phenyl]ethane-1,2-diol
    • 81065-83-0
    • Benzenedimethanol, alpha-(hydroxymethyl)-
    • DTXSID201001744
    • Inchi: InChI=1S/C9H12O3/c10-5-7-3-1-2-4-8(7)9(12)6-11/h1-4,9-12H,5-6H2
    • InChI Key: VNUQSKBTRIFRSF-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)CO)C(CO)O

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7Ų
  • XLogP3: -0.5

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